
Ascr#18: A Comprehensive Technical Guide on
its Natural Sources, Distribution, and Signaling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ascr#18

Cat. No.: B15561785 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ascaroside #18 (Ascr#18) is a complex glycolipid, belonging to the ascaroside family of

signaling molecules, that plays a crucial role in the chemical communication of nematodes.

Initially identified as a minor component of the pheromone bouquet in the model organism

Caenorhabditis elegans, Ascr#18 has since been recognized as a major ascaroside in many

plant-parasitic nematodes.[1] Its significance extends beyond nematode biology, as it is now

established as a key elicitor of plant defense responses, acting as a nematode-associated

molecular pattern (NAMP). This technical guide provides an in-depth overview of the natural

sources, biosynthesis, distribution, and signaling pathways of Ascr#18, with a focus on its dual

role in nematode communication and plant immunity.

Natural Sources and Distribution of Ascr#18
Ascr#18 is primarily produced by nematodes, a diverse phylum of roundworms. While it is a

minor component in the well-studied bacterivorous nematode C. elegans, it is the most

abundant ascaroside in several genera of plant-parasitic nematodes.[1] This suggests a

conserved role for Ascr#18 in nematode biology, particularly in the context of plant parasitism.

Table 1: Distribution of Ascr#18 in Various Nematode Species
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Nematode Species Lifestyle
Relative
Abundance of
Ascr#18

Reference

Caenorhabditis

elegans
Bacterivorous Minor component [1]

Heterodera schachtii Plant-parasitic (cyst) Major component [1]

Meloidogyne incognita
Plant-parasitic (root-

knot)
Major component [1]

Pratylenchus

brachyurus
Plant-parasitic (lesion) Trace amounts [1]

Heterorhabditis

bacteriophora
Entomopathogenic Produced [1]

Steinernema feltiae Entomopathogenic Produced [1]

The production and release of ascarosides, including Ascr#18, are highly dependent on the

developmental stage and environmental conditions of the nematode.[2][3] For instance, in C.

elegans, ascaroside production is significantly influenced by population density and food

availability, which regulate entry into the stress-resistant dauer larval stage.[2][3]

Biosynthesis of Ascr#18
The biosynthesis of ascarosides is a modular process that combines building blocks from fatty

acid metabolism and sugar biochemistry. The core structure consists of the dideoxy sugar

ascarylose linked to a fatty acid-like side chain. The diversity of ascarosides arises from

variations in the length of this side chain and the addition of other chemical moieties.

The biosynthesis of the fatty acid side chain of Ascr#18 and other ascarosides occurs through

a pathway analogous to peroxisomal β-oxidation.[4][5][6] This process involves the iterative

shortening of very long-chain fatty acids.[4] Key enzymes in this pathway include acyl-CoA

oxidases (ACOX), enoyl-CoA hydratases, L-3-hydroxyacyl-CoA dehydrogenases, and 3-

ketoacyl-CoA thiolases (such as DAF-22 in C. elegans).[5][7][8] Mutations in genes encoding

these enzymes lead to the accumulation of long-chain ascaroside precursors and a deficiency

in the production of shorter-chain ascarosides.[5][8]
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Logical Flow of Ascr#18 Biosynthesis

Very Long Chain Fatty Acid (VLCFA) ω- or ω-1 oxygenated VLCFACYP enzymes

Ascarylose Conjugation VLCFA-linked AscarosideGlucuronyltransferase (?) Peroxisomal β-oxidationChain shortening Ascr#18

Ascarylose

Click to download full resolution via product page

Caption: Proposed biosynthetic pathway of Ascr#18.

Ascr#18 Signaling in Plants
Ascr#18 is a potent elicitor of plant defense responses, functioning as a nematode-associated

molecular pattern (NAMP).[9] Plants can detect Ascr#18 at picomolar to micromolar

concentrations, triggering a cascade of immune responses.[1] This recognition is a key aspect

of the plant's ability to defend itself against parasitic nematodes.

Perception and Downstream Signaling
The perception of Ascr#18 in the model plant Arabidopsis thaliana is mediated by the leucine-

rich repeat receptor-like kinase NILR1.[10][11] Upon binding of Ascr#18, NILR1 initiates a

signaling cascade that leads to pattern-triggered immunity (PTI). However, the immune

response triggered by Ascr#18 differs from classical PTI in that it does not involve a reactive

oxygen species (ROS) burst or defense-related growth inhibition.[9][10][11]

The signaling pathway downstream of Ascr#18 perception involves the activation of mitogen-

activated protein kinases (MAPKs) and the induction of salicylic acid (SA) and jasmonic acid

(JA) signaling pathways.[1] A key and distinct feature of Ascr#18-mediated defense is the

strong suppression of auxin signaling.[9][10][11] This is achieved through the downregulation of

auxin transport and responsive genes, such as AUX1, SAUR69, and IAA27.[10][11] Since

nematodes rely on manipulating host auxin signaling to establish feeding sites, the suppression

of this pathway by Ascr#18 represents a novel plant defense mechanism.[11]
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Ascr#18 Signaling Pathway in Plants

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15561785?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Perception at Cell Surface

Intracellular Signaling Cascade

Plant Immune Response

Ascr#18

NILR1 (LRR-RLK)

Binding

MAPK Cascade SA & JA Pathways Auxin Signaling Suppression

Defense Gene Expression

Nematode Resistance

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Arabidopsis Seedling Growth

Root Treatment

Nematode Inoculation

Ascr#18 Solution Mock (Water)

Incubation

Data Collection

Count nematodes

Analysis

Compare treatments

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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